Cas no 1580449-72-4 (N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride)

• Product Name: N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride
• CAS No: 1580449-72-4
• MF: C₁₄H₂₁ClN₂O
• MW: 268.782342672348
• MDL: MFCD27989298
• CID: 3044081
• PubChem ID: 75530591
• Update Time: 2025-06-08

N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride
• MFCD27989298
• BS-41206
• N-(2-PHENYLETHYL)PIPERIDINE-4-CARBOXAMIDE HYDROCHLORIDE
• 1580449-72-4
• N-(2-phenylethyl)piperidine-4-carboxamide;hydrochloride
• N-(2-Phenylethyl)-4-piperidinecarboxamide HCl
• AKOS025562540

• MDL： MFCD27989298
• Inchi： 1S/C14H20N2O.ClH/c17-14(13-7-9-15-10-8-13)16-11-6-12-4-2-1-3-5-12;/h1-5,13,15H,6-11H2,(H,16,17);1H
• InChI Key： SQSARWOYRDJWEF-UHFFFAOYSA-N
• SMILES： C1CC(C(NCCC2C=CC=CC=2)=O)CCN1.Cl

Computed Properties

• Exact Mass: 268.1342410g/mol
• Monoisotopic Mass: 268.1342410g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride

N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride: A Comprehensive Overview

N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride, with the CAS number 1580449-72-4, is a compound of significant interest in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and drug formulation.

The structure of N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride features a piperidine ring substituted with a 2-phenylethyl group at the 4-position and an amide functional group at the 1-position. This unique arrangement contributes to its pharmacological properties, which have been the subject of extensive investigation in recent years. The presence of the phenyl ring and the amide moiety suggests potential interactions with various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. Specifically, compounds with similar structural motifs have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The amide group in N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride is particularly noteworthy, as it can participate in hydrogen bonding interactions, which are crucial for binding affinity and specificity to biological targets.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The piperidine ring is a well-documented pharmacophore that can be modified to enhance pharmacokinetic properties and reduce toxicity. Researchers have been exploring various derivatives of piperidine to identify new lead compounds with improved efficacy and safety profiles. The synthesis of N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride exemplifies this approach, demonstrating the ability to fine-tune molecular structure for specific biological effects.

In addition to its structural significance, N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride has been studied for its potential role in modulating neurotransmitter systems. Piperidine derivatives are known to interact with serotonin receptors, dopamine pathways, and other key neurotransmitter systems involved in mood regulation, pain perception, and cognitive function. Preliminary findings suggest that this compound may have neuroprotective properties, making it a candidate for further investigation in treating conditions such as depression and anxiety.

The hydrochloride salt form of this compound enhances its bioavailability and shelf life, making it a practical choice for both laboratory research and potential clinical applications. The solubility profile of N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride allows for easy formulation into various dosage forms, including oral tablets and injectable solutions. This versatility is crucial for developing effective therapeutic strategies that can be tailored to individual patient needs.

Advances in computational chemistry and molecular modeling have further accelerated the discovery process for compounds like N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride. These tools enable researchers to predict binding affinities, optimize molecular structures, and identify potential side effects before conducting expensive wet-lab experiments. By leveraging these computational methods, scientists can more efficiently screen large libraries of compounds and prioritize those with the highest potential for therapeutic success.

The synthesis of complex organic molecules like N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride requires meticulous attention to detail and expertise in organic chemistry techniques. Modern synthetic approaches often involve multi-step reactions that require careful optimization to ensure high yields and purity. Advances in catalytic methods and green chemistry principles have also contributed to more efficient and environmentally friendly synthetic routes.

The pharmacological evaluation of N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride has revealed several interesting properties that warrant further exploration. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting potential applications in treating chronic inflammatory diseases. Additionally, preliminary animal models have shown promising results in terms of reducing neuropathic pain without significant side effects.

The future direction of research on this compound will likely focus on understanding its mechanism of action at a molecular level. By elucidating how it interacts with biological targets, researchers can better predict its therapeutic effects and identify ways to enhance its efficacy while minimizing adverse reactions. Collaborative efforts between synthetic chemists, pharmacologists, and bioinformaticians will be essential in unlocking the full potential of this promising scaffold.

In conclusion, N-(2-Phenylethyl)-4-piperidinecarboxamide hydrochloride represents an exciting opportunity for innovation in drug discovery. Its unique structural features, combined with its favorable physicochemical properties, make it a valuable candidate for developing new treatments across multiple therapeutic areas. As research continues to uncover new insights into its pharmacological profile, this compound holds great promise for improving patient outcomes worldwide.